Cas no 208457-45-8 (1,2-Benzenedicarboxylic acid, 4-bromo-, 2-methyl ester)

• Product Name: 1,2-Benzenedicarboxylic acid, 4-bromo-, 2-methyl ester
• CAS No: 208457-45-8
• MF: C₉H₇BrO₄
• MW: 259.053482294083
• CID: 1396568
• PubChem ID: 23076910
• Update Time: 2025-04-20

1,2-Benzenedicarboxylic acid, 4-bromo-, 2-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 4-bromo-, 2-methyl ester
• 4-bromo-2-methoxycarbonylbenzoate
• CGZFKHATVZXBFS-UHFFFAOYSA-N
• 4-BROMO-2-(METHOXYCARBONYL)BENZOIC ACID
• SCHEMBL6072149
• 208457-45-8
• 4-bromo-2-methoxycarbonylbenzoic acid
• 4-bromo-1,2-benzenedicarboxylic acid 2-methyl ester

• Inchi： 1S/C9H7BrO4/c1-14-9(13)7-4-5(10)2-3-6(7)8(11)12/h2-4H,1H3,(H,11,12)
• InChI Key： CGZFKHATVZXBFS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 256.94488
• Monoisotopic Mass: 257.95277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 66.43